N,N-diethyl-N'-{[(4-methylphenyl)sulfonyl]carbonyl}-1,4-benzenediamine

• IUPAC Name: N-[4-(diethylamino)phenyl]-1-(4-methylphenyl)sulfonylformamide
• InChI: InChI=1S/C18H22N2O3S/c1-4-20(5-2)16-10-8-15(9-11-16)19-18(21)24(22,23)17-12-6-14(3)7-13-17/h6-13H,4-5H2,1-3H3,(H,19,21)
• InChI Key: WZXFKPZKYABZKS-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=CC=C(C=C1)NC(=O)S(=O)(=O)C2=CC=C(C=C2)C
• Molecular Formula: C18H22N2O3S
• Molecular Weight: 346.4 g/mol

Description

N,N-diethyl-N'-{[(4-methylphenyl)sulfonyl]carbonyl}-1,4-benzenediamine is a chemical compound that is commonly referred to as MTT. It is a yellow-colored powder that is widely used in scientific research. MTT is a tetrazolium salt that is commonly used to measure cell viability and proliferation. The compound is used to assess the metabolic activity of cells and is a valuable tool in the field of cell biology.

Mechanism of Action

MTT is reduced by living cells to form formazan, which is a purple-colored compound. The amount of formazan produced is proportional to the number of living cells present in the sample. The reduction of MTT is mediated by cellular enzymes such as dehydrogenases and reductases.
Biochemical and Physiological Effects:
MTT is a non-toxic compound that does not affect cell viability or proliferation. The compound is metabolized by cells to form formazan, which is not toxic to cells. MTT is not known to have any significant biochemical or physiological effects on cells.

Advantages and Limitations for Lab Experiments

MTT is a widely used compound in cell biology research due to its ease of use and reliability. The assay is simple to perform and provides a quick and accurate assessment of cell viability and proliferation. However, the assay has some limitations, including the fact that it is not suitable for measuring cell death or apoptosis. Additionally, the assay can be affected by factors such as pH and temperature, which can affect the rate of formazan formation.

Future Directions

There are several future directions for research on MTT. One area of research is the development of new and improved tetrazolium salts that can be used to measure cell viability and proliferation. Another area of research is the development of new assays that can be used to measure cell death and apoptosis. Additionally, there is a need for research on the factors that affect the rate of formazan formation, and how these factors can be controlled to improve the accuracy and reliability of the MTT assay.

Synthesis Methods

MTT is synthesized by the reaction of 4-methylbenzenesulfonyl chloride with N,N-diethylaniline to form N,N-diethyl-4-methylbenzenesulfonamide. This compound is then reacted with sodium nitrite and hydrochloric acid to form N,N-diethyl-4-methylbenzenesulfonylazide. The final step involves the reaction of N,N-diethyl-4-methylbenzenesulfonylazide with 1,4-benzenediamine to form MTT.

Scientific Research Applications

MTT is widely used in scientific research to measure cell viability and proliferation. It is commonly used in assays to test the efficacy of drugs and other compounds on cell growth. The compound is also used to assess the cytotoxicity of compounds and to study the mechanisms of cell death.